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Compound of Interest

Compound Name: 4-Methylphenylacetone

Cat. No.: B1295304

This technical guide provides a comprehensive overview of 4-methylphenylacetone, a
significant organic compound in various research and development applications. The document
details its synonyms, systematic IUPAC nomenclature, and an analysis of its structural isomers,
presenting the information in a clear and accessible format for researchers, scientists, and
professionals in drug development.

Chemical Identity and Nomenclature

4-Methylphenylacetone, a substituted aromatic ketone, is recognized by several names
across scientific literature and chemical databases. A clear understanding of its nomenclature
is crucial for accurate identification and information retrieval.

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC), is 1-(4-methylphenyl)propan-2-one.[1][2][3] This name precisely
describes the molecular structure: a propan-2-one backbone where one of the methyl groups is
substituted with a 4-methylphenyl group.

A variety of synonyms are also in common use, reflecting both trivial names and alternative
systematic naming conventions. These are summarized in the table below for easy reference.
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Synonym Source/Type

4-Tolylacetone Trivial Name
(p-Methylphenyl)acetone Trivial Name[4][5]
1-(p-Tolyl)propan-2-one Systematic Alternative[3]
1-(4-Methylphenyl)acetone Systematic Alternative[3][4][5]
p-Methylphenylacetone Trivial Name[2][3][6]

4-Methyl benzene, acetone Descriptive Name[4][5]
1-(4-Methylphenyl)-2-propanone Systematic Alternative[2][3]

Table 1: Synonyms and IUPAC Name of 4-Methylphenylacetone.

Structural Isomers of 4-Methylphenylacetone

Structural isomers are molecules that share the same molecular formula but have different
structural arrangements of atoms. For 4-methylphenylacetone, with the molecular formula
C10H120, numerous structural isomers exist. These can be categorized based on the position
of the substituents on the aromatic ring, the position of the carbonyl group, and the
arrangement of the carbon skeleton. A selection of key structural isomers is presented below,
highlighting the diversity of chemical structures with the same atomic composition.
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Isomer Name

IUPAC Name

Key Structural Difference
from 4-Methylphenylacetone

2-Methylphenylacetone

1-(2-methylphenyl)propan-2-

one

Positional isomer: Methyl
group is at the ortho position

on the phenyl ring.

3-Methylphenylacetone

1-(3-methylphenyl)propan-2-
one

Positional isomer: Methyl
group is at the meta position

on the phenyl ring.

4-Ethylacetophenone

1-(4-ethylphenyl)ethanone

Isomer of the side chain: An
ethyl group is attached to the
phenyl ring, and the ketone is

an acetophenone.

2,4-Dimethylacetophenone

1-(2,4-
dimethylphenyl)ethanone

Positional isomers: Two methyl

groups on the phenyl ring.

3,4-Dimethylacetophenone

1-(3,4-
dimethylphenyl)ethanone

Positional isomers: Two methyl

groups on the phenyl ring.

1-Phenylbutan-2-one

1-Phenylbutan-2-one

Isomer of the carbon skeleton:
A butyl chain with a ketone at

the second position.

4-Phenylbutan-2-one

4-Phenylbutan-2-one

Isomer of the carbon skeleton:
A phenyl group at the terminus

of a butanone chain.

Propyl phenyl ketone

1-Phenylbutan-1-one

Isomer of the carbonyl
position: The carbonyl group is

adjacent to the phenyl ring.

Table 2: Selected Structural Isomers of 4-Methylphenylacetone (C10H120).

Visualization of Isomeric Relationships

To visually represent the relationship between 4-methylphenylacetone and its primary

positional isomers, a diagram is provided below. This illustrates how simple changes in the
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substitution pattern on the aromatic ring lead to distinct chemical entities.

Positional Isomers of Methylphenylacetone

4-Methylphenylacetone

Ortho Isomer “\Meta Isomer

2-Methylphenylacetone 3-Methylphenylacetone

Click to download full resolution via product page

Positional Isomers of Methylphenylacetone

This guide serves as a foundational resource for professionals engaged in chemical research
and development, providing essential data on the nomenclature and structural diversity of 4-
methylphenylacetone and its related isomers. The structured presentation of this information
aims to facilitate clear communication and further investigation in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methylphenylacetone:
Synonyms, Nomenclature, and Structural Isomers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1295304#4-methylphenylacetone-
synonyms-iupac-nomenclature-and-structural-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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